8-(4-ethoxyphenyl)-2-phenethyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-ethoxyphenyl)-2-(2-phenylethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C21H22N4O3/c1-2-28-18-10-8-17(9-11-18)23-14-15-24-19(26)20(27)25(22-21(23)24)13-12-16-6-4-3-5-7-16/h3-11H,2,12-15H2,1H3
• InChI Key: JDSYVCXSUKGXPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CCC4=CC=CC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 941936-49-8

Description

8-(4-ethoxyphenyl)-2-phenethyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications

The Role of Nitisinone in Tyrosine Pathway Disorders

Nitisinone, a drug initially developed as a herbicide, demonstrates a significant therapeutic application in managing hereditary tyrosinaemia type 1 (HT-1), a disorder of the tyrosine metabolism pathway. By inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), nitisinone adjusts the metabolic processes, showcasing the potential of chemical compounds in treating metabolic disorders. This example illustrates the broader applicability of chemical compounds in medical research, especially for metabolic and genetic diseases (Lock et al., 2014).

Anticonvulsant Action of Tridione

Tridione, another chemical compound, has been studied for its anticonvulsant properties. The compound exhibited significant effects in controlling seizures, suggesting the potential for chemicals like the one to be explored for neurological applications. Research like this underscores the possibility of utilizing specific chemical compounds in developing treatments for neurological conditions (Thorne, 1945).

Heterocyclic Amines in Cancer Research

The study of heterocyclic amines, such as MeIQx and PhIP, formed during the cooking of meat and their impact on human health, illustrates the chemical's relevance in cancer research. By understanding the metabolism and the formation of DNA adducts by these compounds, researchers can explore preventive measures and therapeutic strategies against cancer, showcasing the significance of chemical compounds in understanding carcinogenesis (Turteltaub et al., 1999).

Neuroprotection by Caffeine and A2A Adenosine Receptor Inactivation

Research on caffeine and its potential neuroprotective effects against Parkinson's disease through A2A adenosine receptor inactivation provides insights into the chemical's application in neurodegenerative disease research. This study highlights how specific chemical interactions can offer therapeutic benefits and contribute to the development of novel treatments for diseases like Parkinson's (Chen et al., 2001).